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Compound of Interest

Compound Name: 4-Bromotriphenylamine

Cat. No.: B1269916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of 4-
Bromotriphenylamine, a crucial physical property for its identification, purity assessment, and

application in various scientific fields. The document details the reported melting point values,

outlines a standard experimental protocol for its determination, and includes a workflow

diagram for clarity.

Physicochemical Data of 4-Bromotriphenylamine
4-Bromotriphenylamine, also known as 4-Bromo-N,N-diphenylaniline, is a solid, white powder

or crystalline substance.[1] Its key identifiers and physical properties are summarized below for

quick reference.
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Property Value

Molecular Formula C₁₈H₁₄BrN

Molecular Weight 324.21 g/mol

CAS Number 36809-26-4[2]

Appearance White to almost white powder or crystal[1]

Melting Point 108-112 °C[1][2][3]

Boiling Point 419.1 °C at 760 mmHg[2][3]

Density 1.369 g/cm³[2][3]

Understanding the Melting Point
The melting point of a pure crystalline solid is a characteristic physical property defined as the

temperature at which the solid and liquid phases are in equilibrium at a given pressure.[4] For

pure, nonionic, crystalline organic compounds, this transition is typically sharp, occurring over a

narrow range of 0.5-1.0 °C.[5][6] The presence of impurities will generally cause a depression

in the melting point and a broadening of the melting range.[4][6][7] Therefore, determining the

melting point is a fundamental technique for identifying a compound and assessing its purity.[4]

[5]

Experimental Protocol for Melting Point
Determination
The following protocol describes a standard method for determining the melting point of 4-
Bromotriphenylamine using a capillary melting point apparatus, such as a Mel-Temp

apparatus.[7]

Materials and Equipment:

4-Bromotriphenylamine sample

Capillary tubes (sealed at one end)[8]
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Mortar and pestle[5]

Melting point apparatus (e.g., Mel-Temp)[7]

Thermometer or digital temperature probe[7]

Procedure:

Sample Preparation:

Place a small amount of 4-Bromotriphenylamine on a clean, dry surface.[8]

Using a mortar and pestle, carefully grind the crystalline sample into a fine powder.[5] This

ensures uniform heating.

Loading the Capillary Tube:

Push the open end of a capillary tube into the powdered sample.[6]

Gently tap the sealed end of the tube on a hard surface to pack the powder down.[7]

Continue this process until the packed sample is approximately 2-3 mm high in the tube.

[7]

Melting Point Measurement (Two-Stage Process):

Rapid, Approximate Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.[7]

Heat the sample rapidly, at a rate of 5-10 °C per minute, to get a rough estimate of the

melting point.[7]

Record the temperature at which the sample melts. Discard this sample.

Allow the apparatus to cool to at least 15-20 °C below the approximate melting point.[5]

[7]

Accurate Measurement:
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Insert a new, freshly prepared capillary tube with 4-Bromotriphenylamine.[7]

Heat rapidly until the temperature is about 20 °C below the previously determined

approximate melting point.[7]

Reduce the heating rate to a slow and steady 1-2 °C per minute.[5][7] A slow heating

rate is crucial for an accurate reading.[5]

Record the temperature (T₁) at which the first droplet of liquid appears.[5]

Continue heating slowly and record the temperature (T₂) at which the last solid crystal

melts completely.[5]

The melting point is reported as the range T₁ - T₂.

Mixed Melting Point (for Identity Confirmation):

If confirming the identity of an unknown sample suspected to be 4-Bromotriphenylamine,

a mixed melting point determination can be performed.[4]

Mix the unknown sample with a pure, authentic sample of 4-Bromotriphenylamine.

Determine the melting point of the mixture. If there is no depression or broadening of the

melting range compared to the pure sample, the unknown is likely 4-
Bromotriphenylamine.[4] A lowered and broadened melting range would indicate the

authentic sample is acting as an impurity.[4]

Workflow and Logic Diagrams
The following diagrams illustrate the experimental workflow for determining the melting point

and the logic behind the mixed melting point technique.
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Caption: Experimental workflow for melting point determination.
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Caption: Logic diagram for mixed melting point analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1269916#melting-point-of-4-bromotriphenylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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